Cas no 63645-76-1 (Hexadecanoic acid, 2-(2-methylphenoxy)-)

63645-76-1 structure
Product name:Hexadecanoic acid, 2-(2-methylphenoxy)-
CAS No:63645-76-1
MF:C23H38O3
MW:362.54602766037
CID:1654872
Hexadecanoic acid, 2-(2-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Hexadecanoic acid, 2-(2-methylphenoxy)-
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- Inchi: 1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-19-22(23(24)25)26-21-18-16-15-17-20(21)2/h15-18,22H,3-14,19H2,1-2H3,(H,24,25)
- InChI Key: VMPWJKJHWWWGQM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(OC1=CC=CC=C1C)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 362.28224
Experimental Properties
- Density: 0.973±0.06 g/cm3(Predicted)
- Melting Point: 68 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 476.3±20.0 °C(Predicted)
- PSA: 46.53
- pka: 3.25±0.10(Predicted)
Hexadecanoic acid, 2-(2-methylphenoxy)- Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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5. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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